Cas no 5583-34-6 ()

• CAS No: 5583-34-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6773559
• PubChem ID: 764580
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H11NO/c14-12(10-6-2-1-3-7-10)11-8-4-5-9-13-11/h1-9,12,14H/t12-/m0/s1
• InChI Key： UYESUYBXKHPUDU-LBPRGKRZSA-N
• SMILES： O[C@H](C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives